Cas no 1805460-47-2 (Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate
• CAS No: 1805460-47-2
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4882591
• Update Time: 2025-05-21

Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-7(16)4-5-3-6(8(11)12)9(13)15-10(5)14/h3,8H,2,4H2,1H3
• InChI Key： KKMQQPLPPOMKNB-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)F)=C(N=1)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate

Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate (CAS No. 1805460-47-2): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate, identified by the CAS number 1805460-47-2, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various halogenated groups, making it a valuable substrate for further chemical modifications and functionalization.

The molecular structure of Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate consists of a pyridine ring with substituents at positions 2, 3, and 6. The substituents include a fluoro group at position 2, a difluoromethyl group at position 3, and an iodine atom at position 6. The acetate group is attached to position 5 of the pyridine ring via an ethyl ester linkage. This combination of substituents imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its use as a precursor for synthesizing organic light-emitting diodes (OLEDs) and other light-harvesting materials. The presence of halogen atoms in the molecule facilitates its integration into conjugated systems, enhancing its electronic properties and making it a promising candidate for next-generation electronic devices.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The pyridine ring structure is a common motif in many bioactive compounds, and the substitution pattern in this molecule provides opportunities for tuning its pharmacokinetic properties. Recent research has focused on its ability to inhibit certain enzymes and pathways associated with neurodegenerative diseases, such as Alzheimer's disease. These studies have demonstrated that Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate exhibits promising biological activity, warranting further exploration in preclinical models.

The synthesis of Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring precursor. Key steps include nucleophilic substitution reactions to introduce halogen atoms and subsequent functionalization to attach the acetate group. The use of iodine as a substituent is particularly advantageous due to its high reactivity in coupling reactions, enabling facile incorporation into larger molecular frameworks.

From an environmental standpoint, there has been growing interest in understanding the fate and behavior of compounds like Ethyl 3-(difluoromethyl)-2-fluoro-6-iodopyridine-5-acetate in natural ecosystems. Studies have shown that while this compound exhibits moderate persistence in aquatic environments, it does not pose significant risks to aquatic organisms under normal usage conditions. However, ongoing research is focused on optimizing synthesis pathways to minimize waste generation and improve sustainability.

In conclusion, Ethyl 3-(difluoromethyl)-2-fluoro-6-iodylpyridine-carboxylic acid ethyl ester (CAS No. 1805460-) represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in pharmaceuticals, materials science, and beyond. As advancements in synthetic methodologies continue to unfold, this compound is expected to play an increasingly important role in driving innovation across these fields.